Cas no 1804229-79-5 (2-(2-Bromopropanoyl)-5-iodomandelic acid)
2-(2-Bromopropanoyl)-5-iodomandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Bromopropanoyl)-5-iodomandelic acid
-
- Inchi: 1S/C11H10BrIO4/c1-5(12)9(14)7-3-2-6(13)4-8(7)10(15)11(16)17/h2-5,10,15H,1H3,(H,16,17)
- InChI Key: VEBMHWHTHHJDFL-UHFFFAOYSA-N
- SMILES: IC1C=CC(C(C(C)Br)=O)=C(C=1)C(C(=O)O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 310
- XLogP3: 2.4
- Topological Polar Surface Area: 74.6
2-(2-Bromopropanoyl)-5-iodomandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015026426-250mg |
2-(2-Bromopropanoyl)-5-iodomandelic acid |
1804229-79-5 | 97% | 250mg |
484.80 USD | 2021-06-18 | |
| Alichem | A015026426-500mg |
2-(2-Bromopropanoyl)-5-iodomandelic acid |
1804229-79-5 | 97% | 500mg |
855.75 USD | 2021-06-18 | |
| Alichem | A015026426-1g |
2-(2-Bromopropanoyl)-5-iodomandelic acid |
1804229-79-5 | 97% | 1g |
1,475.10 USD | 2021-06-18 |
2-(2-Bromopropanoyl)-5-iodomandelic acid Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 2-(2-Bromopropanoyl)-5-iodomandelic acid
Introduction to 2-(2-Bromopropanoyl)-5-iodomandelic Acid (CAS No. 1804229-79-5)
2-(2-Bromopropanoyl)-5-iodomandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1804229-79-5, this compound represents a unique structural motif that combines both bromine and iodine substituents, making it a valuable scaffold for the development of novel bioactive molecules. The presence of these halogen atoms introduces specific electronic and steric properties that can be exploited in drug design, particularly in modulating enzyme activity and receptor binding interactions.
The structure of 2-(2-Bromopropanoyl)-5-iodomandelic acid consists of a mandelic acid backbone, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with various biological targets. The introduction of a bromopropanoyl group at the 2-position and an iodo substituent at the 5-position further enhances its potential as a building block for drug discovery. This particular arrangement of functional groups allows for selective modifications and derivatization, enabling chemists to explore a wide range of biological activities.
In recent years, there has been growing interest in the development of halogenated compounds for their enhanced bioavailability and metabolic stability. The bromine atom in 2-(2-Bromopropanoyl)-5-iodomandelic acid can participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthesizing complex organic molecules. Similarly, the iodine substituent provides a handle for further functionalization via palladium-catalyzed reactions, such as Suzuki or Heck couplings. These attributes make the compound particularly useful in the synthesis of heterocyclic compounds and other pharmacologically relevant molecules.
One of the most compelling aspects of 2-(2-Bromopropanoyl)-5-iodomandelic acid is its potential application in the development of therapeutic agents targeting neurological disorders. Research has shown that mandelic acid derivatives can exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson's disease. The halogenated version of this compound may offer improved binding affinity and selectivity due to the electronic effects introduced by the bromine and iodine atoms.
Moreover, the bromopropanoyl moiety has been explored as a linker in peptide mimetics and protease inhibitors. By incorporating this group into molecular frameworks, researchers can modulate the solubility and pharmacokinetic properties of drug candidates. This flexibility makes 2-(2-Bromopropanoyl)-5-iodomandelic acid a versatile intermediate for designing small-molecule drugs with tailored properties.
Recent advancements in computational chemistry have also highlighted the importance of halogen bonds in drug design. The presence of both bromine and iodine atoms in 2-(2-Bromopropanoyl)-5-iodomandelic acid suggests that it may form strong halogen bonds with biological targets, enhancing its binding interactions. This phenomenon has been observed in various halogenated drugs that exhibit improved efficacy compared to their non-halogenated counterparts.
The synthesis of 2-(2-Bromopropanoyl)-5-iodomandelic acid involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination and iodination strategies, followed by esterification or amidation steps to introduce the desired functional groups. The use of advanced techniques such as flow chemistry has also been reported to improve reaction efficiency and scalability.
In conclusion, 2-(2-Bromopropanoyl)-5-iodomandelic acid (CAS No. 1804229-79-5) represents a promising compound for pharmaceutical research due to its unique structural features and potential biological activities. Its applications span across various therapeutic areas, including neurology and anti-inflammatory treatments. As research continues to uncover new synthetic methodologies and biological targets, this compound is likely to play an increasingly important role in drug discovery efforts.
1804229-79-5 (2-(2-Bromopropanoyl)-5-iodomandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)